Cas no 142889-02-9 (Pyridine,2,6-dichloro-3,5-bis(trifluoromethyl)-)
142889-02-9 structure
Product Name:Pyridine,2,6-dichloro-3,5-bis(trifluoromethyl)-
CAS No:142889-02-9
MF:C7HCl2F6N
MW:283.98596072197
CID:107980
PubChem ID:2736147
Update Time:2025-04-18
Pyridine,2,6-dichloro-3,5-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2,6-dichloro-3,5-bis(trifluoromethyl)-
- 2,3,5,6-TETRACHLOROBENZOTRIFLUOROIDE
- 2,6-DICHLORO-3,5-BIS(TRIFLUOROMETHYL)PYRIDINE
- 2,3,4,5,6-PENTAMETHYLBENZYL ALCOHOL
- DTXSID60371162
- 142889-02-9
- AKOS040767703
- BGWXTSKOBMAJMO-UHFFFAOYSA-N
- SCHEMBL10853416
- MFCD00128905
- 6-Chloroisatoicanhydride
-
- Inchi： 1S/C7HCl2F6N/c8-4-2(6(10,11)12)1-3(5(9)16-4)7(13,14)15/h1H
- InChI Key： BGWXTSKOBMAJMO-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=CC(=C(N=1)Cl)C(F)(F)F
Computed Properties
- Exact Mass: 282.93900
- Monoisotopic Mass: 282.9390234g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Melting Point: 75-77°C
- Boiling Point: 107°C 127mm
- PSA: 12.89000
- LogP: 4.42600
Pyridine,2,6-dichloro-3,5-bis(trifluoromethyl)- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridine,2,6-dichloro-3,5-bis(trifluoromethyl)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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